Cas no 5449-19-4 (1,1,4,4-tetraethylpiperazinediium)

• Product Name: 1,1,4,4-tetraethylpiperazinediium
• CAS No: 5449-19-4
• MF: C₁₂H₂₈ClN₂
• MW: 235.817122459412
• CID: 941552
• PubChem ID: 24182397
• Update Time: 2025-04-19

1,1,4,4-tetraethylpiperazinediium Chemical and Physical Properties

Names and Identifiers

• 1,1,4,4-tetraethylpiperazinediium
• 1,1,4,4-tetraethylpiperazine-1,4-diium,chloride
• 1,1
• 1,1,4,4,-tetramethoxycyclohexane
• 1,1,4,4-Tetraaethyl-piperazindiium, Dichlorid
• 1,1,4,4-Tetraethyl-piperazinium-dichlorid
• 1,4-cyclohexanedione bis(dimethyl acetal)
• 1.4-Diketo-hexamethylen-bis-dimethylacetal
• AGN-PC-00FSQ7
• CTK0D7430
• Cyclohexan-1,4-dion-bis-dimethylacetal
• Cyclohexandion-(1,4)-tetramethyldiketal
• Cyclohexane, 1,1,4,4-tetramethoxy-
• cyclohexane-1,4-dione-bis-dimethylacetal
• I14-21277
• SureCN6676256
• NSC-113613
• 5449-19-4
• NSC-16275
• NSC16275
• NSC113613

• Inchi： 1S/C12H28N2.ClH/c1-5-13(6-2)9-11-14(7-3,8-4)12-10-13;/h5-12H2,1-4H3;1H/q+2;/p-1
• InChI Key： TYWXXYFOBCTDJR-UHFFFAOYSA-M
• SMILES： [Cl-].[N+]1(CC)(CC)CC[N+](CC)(CC)CC1

Computed Properties

• Exact Mass: 200.22544
• Monoisotopic Mass: 270.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 137
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0
• LogP: -1.36520